Cas no 552294-21-0 (4-chloro-6-ethynylthieno[3,2-d]pyrimidine)

• Product Name: 4-chloro-6-ethynylthieno[3,2-d]pyrimidine
• CAS No: 552294-21-0
• MF: C₈H₃ClN₂S
• MW: 194.640818834305
• CID: 3538130
• PubChem ID: 59982262
• Update Time: 2025-04-22

4-chloro-6-ethynylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• THIENO[3,2-D]PYRIMIDINE, 4-CHLORO-6-ETHYNYL-
• 4-chloro-6-ethynylthieno[3,2-d]pyrimidine
• 6-ethynyl-4-chloro-thieno[3,2-d]pyrimidine
• 4-chloro-6-ethynyl-thieno[3,2-d]pyrimidine
• 552294-21-0
• WHMPBCONOBJDQC-UHFFFAOYSA-N
• SCHEMBL2878910

• Inchi： 1S/C8H3ClN2S/c1-2-5-3-6-7(12-5)8(9)11-4-10-6/h1,3-4H
• InChI Key： WHMPBCONOBJDQC-UHFFFAOYSA-N
• SMILES： C1N=C(Cl)C2SC(C#C)=CC=2N=1

Computed Properties

• Exact Mass: 193.9705470Da
• Monoisotopic Mass: 193.9705470Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų